1-Nitroadamantane
Cat. No. B116539
M. Wt: 181.23 g/mol
InChI Key: HONLSNLUVRQMEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06468487B1
Procedure details
Into a flask, 1 mmole of adamantane, 0.05 mmole of N-hydroxyphthalimide, 15 mmole of nitrogen dioxide (NO2) and 3 ml of trifluoromethylbenzene were added and stirred for 5 hours at 60° C. in an atmosphere of oxygen. The reaction products were analyzed by gas chromatography, and, as a result, the conversion of adamantane was 79%, and nitroadamantane (yield 57%), adamantanol (yield 6%) and adamantanone (yield 4%) were formed.
Identifiers
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REACTION_CXSMILES
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[CH:1]12[CH2:10][CH:5]3[CH2:6][CH:7]([CH2:9][CH:3]([CH2:4]3)[CH2:2]1)[CH2:8]2.[OH:11][N:12]1C(=O)C2=CC=CC=C2C1=O.[N+]([O-])=[O:24].FC(C1C=CC=CC=1)(F)F.O=O>>[N+:12]([C:1]12[CH2:10][CH:5]3[CH2:6][CH:7]([CH2:9][CH:3]([CH2:4]3)[CH2:2]1)[CH2:8]2)([O-:11])=[O:24].[C:1]12([OH:11])[CH2:10][CH:5]3[CH2:6][CH:7]([CH2:9][CH:3]([CH2:4]3)[CH2:2]1)[CH2:8]2 |^1:22|
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Inputs
Step One
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Name
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Quantity
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1 mmol
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Type
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reactant
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Smiles
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C12CC3CC(CC(C1)C3)C2
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Name
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Quantity
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0.05 mmol
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Type
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reactant
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Smiles
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ON1C(C=2C(C1=O)=CC=CC2)=O
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Name
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Quantity
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15 mmol
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Type
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reactant
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Smiles
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[N+](=O)[O-]
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Name
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Quantity
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3 mL
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Type
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reactant
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Smiles
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FC(F)(F)C1=CC=CC=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C12CC3CC(CC(C1)C3)C2
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C12CC3CC(CC(C1)C3)C2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 57% |
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Name
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Type
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product
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Smiles
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C12(CC3CC(CC(C1)C3)C2)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
